3-(4-Methoxyphenyl)-5-(2-(4-(4-methoxyphenyl)piperazin-1-yl)quinolin-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methoxyphenyl)-5-[2-[4-(4-methoxyphenyl)piperazin-1-yl]quinolin-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C29H27N5O3/c1-35-22-11-7-20(8-12-22)28-31-29(37-32-28)25-19-27(30-26-6-4-3-5-24(25)26)34-17-15-33(16-18-34)21-9-13-23(36-2)14-10-21/h3-14,19H,15-18H2,1-2H3
• InChI Key: KFJKHAJBQFVPNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC(=NC4=CC=CC=C43)N5CCN(CC5)C6=CC=C(C=C6)OC
• Molecular Formula: C29H27N5O3
• Molecular Weight: 493.6 g/mol
• CAS No.: 1115952-56-1

Description

3-(4-Methoxyphenyl)-5-(2-(4-(4-methoxyphenyl)piperazin-1-yl)quinolin-4-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C29H27N5O3 and its molecular weight is 493.567. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and structural analysis of compounds similar to "3-(4-Methoxyphenyl)-5-(2-(4-(4-methoxyphenyl)piperazin-1-yl)quinolin-4-yl)-1,2,4-oxadiazole" have been extensively studied, focusing on their potential as antimicrobial and antiviral agents. For instance, compounds with oxadiazole, piperazine, and quinoline moieties have been synthesized and characterized, revealing their structure-activity relationships and potential for biological applications (Vaksler et al., 2023).

Antimicrobial and Antiviral Potential

• Research indicates that derivatives of "this compound" exhibit promising antimicrobial and antiviral properties. The molecular docking studies suggest these compounds could serve as potential antimicrobial and antiviral drugs, with specific focus on their interactions with target proteins involved in microbial infections and viral replication (Özyanik et al., 2012).

Biological Activities Beyond Antimicrobial Effects

• Beyond antimicrobial activities, research has explored the broader biological impacts of similar compounds, including their antioxidant, anti-inflammatory, and antiproliferative effects. For example, studies on 1-(5-(4-methoxy-phenyl)-(1,3,4)oxadiazol-2-yl)-piperazine derivatives have shown significant antioxidant activity, suggesting potential applications in mitigating oxidative stress-related conditions (Mallesha et al., 2014).